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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985

Introduction

1-Octyn-3-ol is a secondary acetylenic alcohol used as an intermediate in pharmaceutical and
chemical synthesis.[1][2] Due to its high boiling point at atmospheric pressure, purification by
simple distillation can lead to thermal decomposition. Vacuum distillation is the preferred
method for purifying 1-Octyn-3-ol, as it lowers the boiling point of the liquid, allowing for
efficient separation from non-volatile impurities at a lower temperature, thereby preserving the
integrity of the compound.[3][4] This document provides a detailed protocol for the experimental
setup and procedure for the vacuum distillation of 1-Octyn-3-ol.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 1-Octyn-3-ol is presented
below. This data is essential for the safe handling and successful distillation of the compound.
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Property Value Source
Molecular Formula CsH140 [51[6]
Molecular Weight 126.20 g/mol [2][5]
Appearance Clear, colorless to yellow liquid  [5][7]
Boiling Point 169.6 - 182 °C @ 760 mmHg [1107]
83 °C @ 19 mmHg [2]

60-65 °C @ 3.0 mmHg [8]

85 °C @ 0.1 mmHg [9]

Density 0.864 - 0.87 g/mL at 20-25 °C [2]
Flash Point 63 °C (145.4 °F) - Closed Cup [21[7]
CAS Number 818-72-4 [2][5]

Combustible liquid, Harmful if
Hazards swallowed, Causes skin and [6][71[10]

eye irritation.

Experimental Protocol: Vacuum Distillation

This protocol details the procedure for purifying crude 1-Octyn-3-ol using a short-path vacuum
distillation apparatus.

1. Materials and Equipment
e Chemicals:

o Crude 1-Octyn-3-ol

o Dry ice and acetone (for cold trap)
e Glassware & Apparatus:

o Round-bottom flask (distilling flask)
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o Short-path distillation head with condenser and vacuum connection

o Thermometer and thermometer adapter

o Receiving flask(s)

o Magnetic stir bar

o Keck clips or joint clamps

o Heating mantle

o Magnetic stirrer/hotplate

o Lab jack

o Cold trap (Dewar condenser)

o Vacuum pump (capable of reaching <20 mmHQ)

o Thick-walled vacuum tubing

o Glass wool (for insulating the distillation head)

o Personal Protective Equipment (PPE): Safety goggles, lab coat, appropriate gloves (e.g.,

nitrile)

2. Experimental Workflow Diagram
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Caption: Workflow for the vacuum distillation of 1-Octyn-3-ol.

3. Step-by-Step Procedure
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e Preparation:

o Place a magnetic stir bar into a clean, dry round-bottom flask appropriately sized for the
volume of crude material (the flask should be 1/2 to 2/3 full).

o Add the crude 1-Octyn-3-ol to the flask.
o Safety Note: Perform all steps in a well-ventilated fume hood.[11]

o Apparatus Assembly:

[e]

Lightly grease all ground-glass joints to ensure a good vacuum seal.

o Assemble the distillation apparatus: Attach the short-path distillation head to the distilling
flask, insert the thermometer so the bulb is just below the side arm leading to the
condenser, and attach the receiving flask.[12]

o Use Keck clips or clamps to secure all joints. An insecure setup can fall apart or leak,
which is especially dangerous under vacuum.

o Place the entire assembly on the magnetic stirrer inside the heating mantle, using a lab
jack to allow for easy removal of heat.

o Connect the condenser to a cold water source, with water entering the lower inlet and
exiting the upper outlet.

o Connect the vacuum takeoff on the distillation head to a cold trap, and then to the vacuum
pump, using thick-walled tubing. The cold trap (filled with dry ice/acetone) is crucial to
protect the pump from corrosive vapors.

o Distillation Process:

o Turn on the cooling water to the condenser and begin stirring the 1-Octyn-3-ol.[11] Note:
Do not use boiling chips for bump protection as they are ineffective under vacuum; a stir
bar is required.[11]

o Turn on the vacuum pump to slowly evacuate the system. The pressure should drop to the
target level (e.g., 19 mmHg). Monitor for any leaks.
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o Once the vacuum is stable, begin to gently heat the distilling flask using the heating
mantle. Increase the temperature gradually.

o Observe the mixture for boiling and watch the thermometer. The temperature will rise as
the vapor of the first fraction reaches the thermometer bulb.

o Collect any initial low-boiling fractions (forerun) in a separate receiving flask.

o When the temperature stabilizes at the boiling point of 1-Octyn-3-ol at the given pressure
(e.g., ~83 °C at 19 mmHg), switch to a clean receiving flask to collect the main product
fraction.

o Maintain a steady distillation rate of approximately one drop per second. Insulating the
distillation head with glass wool can help maintain a constant temperature.

o Crucial: Never distill to dryness.[11] Stop the distillation when a small amount of liquid
remains in the distilling flask to prevent the formation of potentially explosive peroxides in
the residue.

e Shutdown Procedure:

[¢]

Once the main fraction is collected, lower and remove the heating mantle to allow the
distilling flask to cool.[11]

[¢]

After the system has cooled to room temperature, carefully and slowly vent the apparatus
by opening the stopcock on the cold trap or vacuum adapter to re-introduce air. Do not
turn off the pump while the system is still sealed.

o

Once the system is at atmospheric pressure, turn off the vacuum pump.

Turn off the condenser water and the stirrer.

[¢]

[¢]

Disassemble the glassware, weigh the collected pure 1-Octyn-3-ol, and determine the
yield.

Safety Considerations
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» Implosion Risk: Always inspect glassware for cracks or defects before use. A flaw can cause
the apparatus to implode under vacuum. Work in a fume hood and use a blast shield if
available.[11]

o Chemical Hazards: 1-Octyn-3-ol is a combustible liquid and is harmful if swallowed.[10]
Avoid inhalation and contact with skin and eyes by wearing appropriate PPE.[7]

e Heating: Use a heating mantle controlled by a variable transformer. Never use an open
flame. Ensure the heating mantle is connected in a way that it can be removed quickly if the
distillation proceeds too rapidly.

o Cold Trap: A dry ice/acetone cold trap is essential for protecting the vacuum pump from
solvent vapors, which can damage the pump oil and the pump itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Purification of 1-Octyn-3-ol via
Vacuum Distillation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-
octyn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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